Cas no 13056-37-6 (Z-His-Gly-OH)

• Product Name: Z-His-Gly-OH
• CAS No: 13056-37-6
• MF: C₁₆H₁₈N₄O₅
• MW: 346.337923526764
• MDL: MFCD00136593
• CID: 119246
• PubChem ID: 7015194
• Update Time: 2025-06-08

Z-His-Gly-OH Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[(phenylmethoxy)carbonyl]-L-histidyl- (9CI)
• CBZ-L-HIS-GLY
• Z-HIS-GLY-OH
• Benzyloxycarbonyl-L-histidylglycin
• N-CBZ-HIS-GLY
• Z-L-HISTIDYL-GLYCINE
• Z-His-Gly-OH

• MDL： MFCD00136593
• Inchi： 1S/C16H18N4O5/c21-14(22)8-18-15(23)13(6-12-7-17-10-19-12)20-16(24)25-9-11-4-2-1-3-5-11/h1-5,7,10,13H,6,8-9H2,(H,17,19)(H,18,23)(H,20,24)(H,21,22)/t13-/m0/s1
• InChI Key： LMUKBPFKDIAQEY-ZDUSSCGKSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H](C(NCC(=O)O)=O)CC1=CN=CN1)=O

Computed Properties

• Exact Mass: 346.12800
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 11

Experimental Properties

• PSA: 133.41000
• LogP: 1.22980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Z-His-Gly-OH

Comprehensive Overview of Z-His-Gly-OH (CAS No. 13056-37-6): Properties, Applications, and Research Insights

Z-His-Gly-OH, a dipeptide derivative with the CAS number 13056-37-6, is a chemically modified peptide widely utilized in pharmaceutical research, biochemical studies, and peptide synthesis. This compound features a benzyloxycarbonyl (Z) protecting group attached to the N-terminus of histidine, followed by glycine, making it a valuable intermediate for custom peptide design. Its molecular formula (C₁₄H₁₇N₃O₅) and structural specificity have garnered attention in drug discovery, particularly for targeting enzyme inhibition and cell signaling pathways.

In recent years, the demand for Z-His-Gly-OH has surged due to its role in developing peptide-based therapeutics, a hotspot in precision medicine. Researchers frequently search for "Z-His-Gly-OH solubility" or "CAS 13056-37-6 synthesis protocol," reflecting its technical relevance. The compound’s stability under physiological conditions and compatibility with solid-phase peptide synthesis (SPPS) make it ideal for creating bioactive peptides with applications in oncology, immunology, and metabolic disorders.

From an industrial perspective, Z-His-Gly-OH is pivotal in optimizing peptide drug delivery systems, a trending topic in biopharma. Its protecting group strategy (Z-group) ensures selective deprotection during synthesis, minimizing side reactions—a feature highlighted in forums discussing "peptide modification techniques." Additionally, its low toxicity profile aligns with the growing emphasis on green chemistry and sustainable manufacturing, addressing queries like "environmentally friendly peptide synthesis."

Analytical studies of CAS 13056-37-6 often focus on its chromatographic behavior (HPLC/RP-HPLC) and mass spectrometry characterization, critical for quality control in GMP production. The compound’s UV absorption properties (λ_max ~220 nm) further facilitate its detection in complex matrices, a detail frequently searched by analytical chemists. Moreover, its compatibility with click chemistry and cross-coupling reactions expands its utility in bioconjugation, a niche explored in "peptide-antibody conjugates" research.

Emerging trends link Z-His-Gly-OH to neuropeptide research, where its histidine moiety may influence metal ion chelation—a topic gaining traction in neurodegenerative disease studies. Searches for "His-Gly peptides in CNS disorders" underscore this connection. Meanwhile, suppliers emphasize its storage conditions (-20°C, desiccated) and shelf-life stability, addressing practical concerns in "peptide handling best practices."

In conclusion, Z-His-Gly-OH (13056-37-6) exemplifies the intersection of traditional peptide chemistry and modern therapeutic innovation. Its versatility in drug design, coupled with advancing analytical methodologies, positions it as a cornerstone in both academic and industrial settings. As peptide therapeutics dominate clinical pipelines, this compound’s relevance will only intensify, answering pressing questions in biomedical engineering and molecular pharmacology.